Cas no 52536-99-9 (2-(2-chloroethyl)-1,3-dinitrobenzene)

• Product Name: 2-(2-chloroethyl)-1,3-dinitrobenzene
• CAS No: 52536-99-9
• MF: C₈H₇ClN₂O₄
• MW: 230.605180978775
• CID: 1016003
• PubChem ID: 14081535
• Update Time: 2025-04-20

2-(2-chloroethyl)-1,3-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloroethyl)-1,3-dinitrobenzene
• DB-216304
• D87731
• AMY38291
• 52536-99-9

• Inchi： 1S/C8H7ClN2O4/c9-5-4-6-7(10(12)13)2-1-3-8(6)11(14)15/h1-3H,4-5H2
• InChI Key： QKWZQCZGYVHHNP-UHFFFAOYSA-N
• SMILES： ClCCC1C(=CC=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 230.0094344g/mol
• Monoisotopic Mass: 230.0094344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 91.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes